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Compound of Interest

Compound Name:
N-(3-

(Dimethylamino)propyl)acrylamide

CAS No.: 3845-76-9

Cat. No.: B1585574

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Poly(N-(3-(Dimethylamino)propyl)acrylamide), commonly abbreviated as P(DMAPAm), is a

versatile "smart" polymer renowned for its pH-responsive behavior. This property is conferred

by the tertiary amine groups in its pendant side chains, which can be protonated or

deprotonated in response to changes in environmental pH.[1] This unique characteristic,

combined with the hydrolytically stable amide bond, makes P(DMAPAm) and its derivatives

highly valuable for a range of biomedical applications, including drug delivery, gene therapy,

and tissue engineering.[2][3][4]

The true potential of P(DMAPAm) is unlocked through its functionalization, which allows for the

precise tuning of its physicochemical properties and the introduction of new capabilities. Post-

polymerization modification is a powerful strategy to create a library of polymers with diverse

functionalities while maintaining the same polymer backbone, molecular weight, and tacticity.[5]
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This note details key strategies for the functionalization of P(DMAPAm) polymers, provides

experimental protocols for their synthesis and modification, and summarizes their applications

in biomedical research.

Key Functionalization Strategies
The tertiary amine group of the DMAPAm monomer unit is the primary site for functionalization.

The main strategies include quaternization to induce a permanent positive charge and

conjugation to attach bioactive molecules.

Quaternization: Creating Polycations
Quaternization of the tertiary amine groups with alkylating agents transforms the pH-responsive

P(DMAPAm) into a strong polyelectrolyte, or polycation, with a permanent positive charge

independent of pH. This is highly desirable for applications requiring strong, stable electrostatic

interactions.

Mechanism: The lone pair of electrons on the nitrogen atom of the tertiary amine attacks an

electrophilic alkyl halide (e.g., methyl iodide, dodecyl bromide), forming a quaternary

ammonium salt.

Applications:

Gene Delivery: The permanent positive charge allows for efficient complexation with

negatively charged nucleic acids like siRNA and plasmid DNA to form nanoparticles

(polyplexes) for cellular delivery.[6]

Antimicrobial Agents: Polymers functionalized with long alkyl chains (e.g., dodecyl groups)

exhibit potent biocidal properties against bacteria like Escherichia coli and Staphylococcus

aureus.[2]

Enhanced Hydrophilicity: Quaternization generally increases the water solubility and

hydrophilic character of the polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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